3-(4-chlorophenyl)-5-methyl-7-(4-methylpiperidine-1-carbonyl)-1H-pyrrolo[3,2-d]pyrimidine-2,4(3H,5H)-dione

• IUPAC Name: 3-(4-chlorophenyl)-5-methyl-7-(4-methylpiperidine-1-carbonyl)-1H-pyrrolo[3,2-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C20H21ClN4O3/c1-12-7-9-24(10-8-12)18(26)15-11-23(2)17-16(15)22-20(28)25(19(17)27)14-5-3-13(21)4-6-14/h3-6,11-12H,7-10H2,1-2H3,(H,22,28)
• InChI Key: CNWMEXNAJFSMBJ-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C(=O)C2=CN(C3=C2NC(=O)N(C3=O)C4=CC=C(C=C4)Cl)C
• Molecular Formula: C20H21ClN4O3
• Molecular Weight: 400.9 g/mol

Description

3-(4-chlorophenyl)-5-methyl-7-(4-methylpiperidine-1-carbonyl)-1H-pyrrolo[3,2-d]pyrimidine-2,4(3H,5H)-dione is a useful research compound. Its molecular formula is C20H21ClN4O3 and its molecular weight is 400.86. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Characterization

Compounds with structural similarities have been synthesized and characterized for their unique chemical properties. For example, the synthesis of pyrido[1,2-a]pyrimidine derivatives has been explored for their urease inhibition activity, suggesting potential applications in medicinal chemistry and enzyme inhibition studies (Rauf et al., 2010). Furthermore, the synthesis of 3,5-disubstituted-2-pyridylpyrroles from the condensation of 1,3-diones and 2-(aminomethyl)pyridine showcases the versatility of pyrrole derivatives in synthesizing heterocyclic compounds, which are of interest in developing new materials and pharmaceuticals (Klappa et al., 2002).

Pharmacological Research

The research into pyrrolo[3,4-c]pyrazole-4,6-diones and related structures for antimycobacterial activity highlights the potential of such compounds in drug development against tuberculosis and other mycobacterial infections (Biava et al., 2008). This indicates that compounds with complex fused ring systems, such as the one you're interested in, may have applications in developing new therapeutics.

Material Science

In the field of material science, compounds featuring pyrrolo[3,2-d]pyrimidine structures have been explored for their photophysical properties. For instance, the study of photoluminescent conjugated polymers incorporating pyrrolo[3,4-c]pyrrole units suggests potential applications in electronic devices due to their unique optical and electronic properties (Beyerlein & Tieke, 2000).